(+/-)-1-(Oxiranylmethyl)-2,4-imidazolidinedione

• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• IUPAC Name: 1-(oxiran-2-ylmethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C6H8N2O3/c9-5-2-8(6(10)7-5)1-4-3-11-4/h4H,1-3H2,(H,7,9,10)
• InChI Key: RJXOUJMYPFAIBK-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CN2CC(=O)NC2=O

Description

(+/-)-1-(Oxiranylmethyl)-2,4-imidazolidinedione is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A reaction solution of 1-(2-propenyl)-2,4-imidazolidinedione (0.036 mol) and 3-chloro-benzenecarboperoxoic acid (0.043 mol, 70.75%) in DCM (25 ml) was stirred for 2 hours at room temperature. An aqueous solution of bisulfite was added and the mixture was stirred for 10 minutes. Na2CO3 was added and this mixture was extracted with DCM. The separated organic layer was dried, filtered and the solvent evaporated, yielding 5 g of (±)-1-(oxiranylmethyl)-2,4-imidazolidinedione (intermediate 18).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A reaction solution of 1-(2-propenyl)-2,4-imidazolidinedione (0.036 mol) and 3-chloro-benzenecarboperoxoic acid (0.043 mol, 70.75%) in DCM (25 ml) was stirred for 2 hours at room temperature. An aqueous solution of bisulfite was added (to remove excess 3-chlorobenzenecarboperoxoic acid) and the mixture was stirred for 10 minutes. Na2CO3 was added and this mixture was extracted with DCM. The separated organic layer was dried, filtered and the solvent evaporated, yielding 5 g (89%) of (±)-1-(oxiranylmethyl)-2,4-imidazolidinedione (interm. 1).